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Compound of Interest

Compound Name:
D-erythro-sphingosyl

phosphoinositol

Cat. No.: B12079008 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized biochemicals like D-erythro-sphingosyl phosphoinositol are

paramount for laboratory safety and environmental protection. This guide provides a clear,

step-by-step procedure for its safe disposal, alongside essential chemical data and a logical

workflow for waste management decisions.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling. The

following table summarizes the key quantitative data for D-erythro-sphingosyl
phosphoinositol.
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Property Value Source

CAS Number 799812-72-9 [1][2]

Molecular Formula C₂₄H₄₈NO₁₀P [1][2]

Molecular Weight 541.612 g/mol [1][2]

Appearance Powder [1]

Purity >99% [1]

Storage Temperature -20°C [1][2]

Stability 1 Year [1]

Solubility

Sparingly soluble in 1:1

ethanol:water. Soluble in warm

methanol. The addition of

small amounts of acetic acid

may aid in dissolution.

[3]

Melting Point Data not available

Experimental Protocols: Proper Disposal Procedure
While specific hazard classifications for D-erythro-sphingosyl phosphoinositol are not

readily available, it is prudent to handle it with care, following standard laboratory safety

protocols for sphingolipids.[1] The following procedure is based on general safety data for

related compounds and best practices for chemical waste management.

Step 1: Personal Protective Equipment (PPE)

Before handling D-erythro-sphingosyl phosphoinositol, ensure you are wearing appropriate

PPE. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.myskinrecipes.com/shop/en/sphingolipid-intermediates/96718--d-erythro-sphingosyl-phosphoinositol.html
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.myskinrecipes.com/shop/en/sphingolipid-intermediates/96718--d-erythro-sphingosyl-phosphoinositol.html
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.myskinrecipes.com/shop/en/sphingolipid-intermediates/96718--d-erythro-sphingosyl-phosphoinositol.html
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.myskinrecipes.com/shop/en/sphingolipid-intermediates/96718--d-erythro-sphingosyl-phosphoinositol.html
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.stressmarq.com/products/small-molecules/second-messenger/sphingosine-1-phosphate-d-erythro-sih-386/
https://www.benchchem.com/product/b12079008?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.benchchem.com/product/b12079008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12079008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Containment of Spills

In the event of a spill, avoid dust formation.[1] For solid material, carefully sweep it up and

place it into a designated, labeled waste container.[2] Prevent the chemical from entering

drains or waterways.[1]

Step 3: Waste Collection

Collect waste D-erythro-sphingosyl phosphoinositol and any contaminated materials (e.g.,

weighing paper, pipette tips) in a suitable, sealed, and clearly labeled container.

Step 4: Waste Disposal

Dispose of the waste container through an approved waste disposal plant.[4] Chemical waste

generators must adhere to local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[2] Do not dispose of this material down the

drain.[2]

Step 5: Decontamination

After handling and disposal, thoroughly wash your hands and any exposed skin with soap and

water.[4] Decontaminate any surfaces that may have come into contact with the chemical.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
erythro-sphingosyl phosphoinositol.
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Start: Handling D-erythro-sphingosyl phosphoinositol

Waste Generation

Disposal Actions

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is the material a spill?

Generates Waste

Is this unused/expired product
or contaminated labware?

Generates Waste

Sweep up solid material.
Avoid creating dust.

Yes

Place in a sealed,
labeled waste container.

Yes

Consult institutional and
local disposal regulations.

Dispose through an approved
waste management facility. Do NOT dispose down the drain.

Click to download full resolution via product page

Caption: Disposal decision workflow for D-erythro-sphingosyl phosphoinositol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12079008?utm_src=pdf-custom-synthesis
https://www.avantiresearch.com/en-gb/products/product/860616-sphingosyl-pi-d181
https://www.myskinrecipes.com/shop/en/sphingolipid-intermediates/96718--d-erythro-sphingosyl-phosphoinositol.html
https://www.stressmarq.com/products/small-molecules/second-messenger/sphingosine-1-phosphate-d-erythro-sih-386/
https://www.stressmarq.com/products/small-molecules/second-messenger/sphingosine-1-phosphate-d-erythro-sih-386/
https://www.bocsci.com/product/sphingosyl-pi-d18-1-cas-799812-72-9-366002.html
https://www.benchchem.com/product/b12079008#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b12079008#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b12079008#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b12079008#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12079008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12079008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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